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Compound of Interest

Compound Name: 2-(Diisopropylamino)ethanol

Cat. No.: B145969 Get Quote

An In-depth Technical Guide on the Physicochemical Properties of 2-
(Diisopropylamino)ethanol

For researchers, scientists, and professionals in drug development, a thorough understanding

of the physicochemical properties of chemical compounds is paramount. 2-
(Diisopropylamino)ethanol (CAS No. 96-80-0), also known as N,N-Diisopropylethanolamine,

is a compound utilized in the synthesis of various organic molecules, including as an

intermediate in the production of pharmaceuticals.[1] This guide provides a detailed overview of

its boiling point and vapor pressure, critical parameters for its handling, purification, and use in

chemical reactions.

Physicochemical Data Summary
The boiling point and vapor pressure are fundamental properties that dictate a substance's

volatility and phase behavior under different temperature and pressure conditions. The data for

2-(Diisopropylamino)ethanol are summarized below.
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Property Value Conditions

Boiling Point 187-192 °C

at standard atmospheric

pressure (literature value)[2][3]

[4]

190.0 °C Not specified

190.1 °C Not specified[5]

191 °C Not specified[6][7]

176 °C Not specified[8]

Vapor Pressure <1 mm Hg at 20 °C[2][3][9]

0.08 mmHg Not specified[1]

<100 Pa at 20 °C[5]

Experimental Protocols for Determination of
Physicochemical Properties
The accurate determination of boiling point and vapor pressure relies on standardized

experimental protocols. While the specific methods used to obtain the cited data for 2-
(Diisopropylamino)ethanol are not detailed in the search results, the following are common

and reliable techniques for these measurements.

Boiling Point Determination
The boiling point is the temperature at which the vapor pressure of a liquid equals the pressure

surrounding the liquid, and the liquid changes into a vapor.

1. Thiele Tube Method: This method is suitable for small quantities of a substance.[10]

Apparatus: A Thiele tube, a thermometer, a small test tube (Durham tube), and a capillary

tube sealed at one end.

Procedure:
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A small amount of the liquid sample (a few milliliters) is placed in the Durham tube.

The capillary tube is placed inside the Durham tube with the open end down.

The Durham tube is attached to the thermometer, ensuring the sample is level with the

thermometer bulb.

The assembly is placed in a Thiele tube containing a high-boiling point oil (like mineral oil

or silicone oil).

The side arm of the Thiele tube is gently heated, which allows for uniform heating of the oil

bath.[10]

As the temperature rises, the air trapped in the capillary tube expands, and a stream of

bubbles will emerge from the open end.

Heating is continued until a continuous and rapid stream of bubbles is observed.

The heat source is then removed. As the apparatus cools, the bubbling will slow and

eventually stop. The boiling point is the temperature at which the liquid is drawn back into

the capillary tube.[10]

2. Distillation Method: For larger quantities, the boiling point can be determined during simple

distillation.[11]

Apparatus: A distillation flask, condenser, receiving flask, thermometer, and heating mantle.

Procedure:

The liquid is placed in the distillation flask along with boiling chips or a magnetic stir bar.

The apparatus is assembled, ensuring the thermometer bulb is positioned just below the

side arm of the distillation flask to accurately measure the temperature of the vapor.

The liquid is heated to boiling.

The temperature is recorded when the vapor condensation on the thermometer is in

equilibrium with the vapor passing into the condenser. This stable temperature reading
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during the distillation of the bulk of the liquid is the boiling point.

Vapor Pressure Determination
Vapor pressure is the pressure exerted by a vapor in thermodynamic equilibrium with its

condensed phases (solid or liquid) at a given temperature in a closed system.

1. Static Method: This method involves measuring the pressure of the vapor over the liquid in a

closed container at a constant temperature.

Apparatus: A flask connected to a pressure sensor and a temperature probe, placed in a

temperature-controlled water bath.[12]

Procedure:

A small amount of the liquid is placed in the flask. The air is then removed from the flask to

ensure the measured pressure is only due to the substance's vapor.

The flask is sealed and placed in a water bath at a specific temperature.

The system is allowed to reach equilibrium, which is indicated by a stable pressure

reading.[12]

The pressure reading from the sensor is the vapor pressure of the liquid at that

temperature.

The experiment is repeated at various temperatures to obtain a vapor pressure curve.[12]

2. Transpiration Method: This is a dynamic method where an inert gas is passed through or

over the liquid at a known rate.[13]

Apparatus: A saturator containing the liquid sample, a flowmeter, and a trapping system, all

maintained at a constant temperature.

Procedure:

A stream of an inert gas (e.g., nitrogen) is passed through the saturator at a constant, slow

flow rate, allowing the gas to become saturated with the vapor of the substance.
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The amount of vaporized substance is determined by trapping and quantifying it (e.g., by

condensation at a low temperature and weighing, or by gas chromatography).

The vapor pressure is calculated from the amount of substance transported and the total

volume of the gas that has passed through, using the ideal gas law and Dalton's law of

partial pressures.

Visualized Experimental Workflows
To further clarify the experimental procedures, the following diagrams illustrate the workflows

for determining the boiling point and vapor pressure.
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Workflow for Boiling Point Determination (Thiele Tube Method)

Setup

Measurement
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Thiele tube side arm

Observe continuous
stream of bubbles

Remove heat and
allow to cool

Record temperature when
liquid enters capillary tube

Click to download full resolution via product page

Caption: Boiling point determination workflow.
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Workflow for Vapor Pressure Measurement (Static Method)
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Caption: Vapor pressure measurement workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b145969?utm_src=pdf-custom-synthesis
https://www.smolecule.com/products/s1532161
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB5363960.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB5363960_EN.htm
https://abcr.com/de_en/ab141933
https://en.wikipedia.org/wiki/N,N-Diisopropylaminoethanol
https://www.chembk.com/en/chem/2-(diisopropylamino)ethanol
https://www.chembk.com/en/chem/96-80-0
https://www.solubilityofthings.com/2-diisopropylaminoethanol
https://www.echemi.com/produce/pr220804345743-2-diisopropylaminoethanol.html
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
https://phillysim.org/newmanual/exp5.pdf
https://www.bellevuecollege.edu/wp-content/uploads/sites/140/2014/06/Exp6_Vapor_pressure_editGFPS.pdf
https://www.researchgate.net/publication/231535944_Vapor_Pressures_and_Vaporization_Enthalpies_of_a_Series_of_Ethanolamines
https://www.benchchem.com/product/b145969#2-diisopropylamino-ethanol-boiling-point-and-vapor-pressure
https://www.benchchem.com/product/b145969#2-diisopropylamino-ethanol-boiling-point-and-vapor-pressure
https://www.benchchem.com/product/b145969#2-diisopropylamino-ethanol-boiling-point-and-vapor-pressure
https://www.benchchem.com/product/b145969#2-diisopropylamino-ethanol-boiling-point-and-vapor-pressure
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b145969?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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